Cas no 58021-00-4 (Benzene, 1,1',1''-[(2-methyl-1,2,3-propanetriyl)tris(oxymethylene)]tris-)

• Product Name: Benzene, 1,1',1''-[(2-methyl-1,2,3-propanetriyl)tris(oxymethylene)]tris-
• CAS No: 58021-00-4
• MF: C₂₅H₂₈O₃
• MW: 376.488027572632
• CID: 343421
• PubChem ID: 21496406
• Update Time: 2025-04-19

Benzene, 1,1',1''-[(2-methyl-1,2,3-propanetriyl)tris(oxymethylene)]tris- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1',1''-[(2-methyl-1,2,3-propanetriyl)tris(oxymethylene)]tris-
• [2-methyl-1,3-bis(phenylmethoxy)propan-2-yl]oxymethylbenzene
• DTXSID80614967
• 58021-00-4
• GMJBPRLVRFKYEC-UHFFFAOYSA-N
• 1,2,3-tribenzyloxy-2-methylpropane
• 1,1',1''-[(2-Methylpropane-1,2,3-triyl)tris(oxymethylene)]tribenzene

• Inchi： 1S/C25H28O3/c1-25(28-19-24-15-9-4-10-16-24,20-26-17-22-11-5-2-6-12-22)21-27-18-23-13-7-3-8-14-23/h2-16H,17-21H2,1H3
• InChI Key： GMJBPRLVRFKYEC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)(COCC1C=CC=CC=1)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.20394
• Monoisotopic Mass: 376.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69